Cas no 72432-14-5 (4-(4-Methoxyphenyl)formamidobutanoic Acid)

• Product name: 4-(4-Methoxyphenyl)formamidobutanoic Acid
• CAS No: 72432-14-5
• MF: C₁₂H₁₅NO₄
• MW: 237.2518
• CID: 563872
• PubChem ID: 155723

4-(4-Methoxyphenyl)formamidobutanoic Acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-[(4-methoxybenzoyl)amino]-
• 4-[(4-Methoxybenzoyl)amino]butanoic acid
• 4-((4-Methoxybenzoyl)amino)butanoic acid
• 4-(p-methoxybenzoylamino)butyric acid
• AC1L4EUL
• AC1Q49YS
• anisamidobutyrate
• Anisamidobutyric acid
• Butanoic acid, 4-((4-methoxybenzoyl)amino)-
• N-Anisoyl-GABA
• Ro 136680
• Ro 13-6680
• SureCN2678159
• 4-[(4-methoxyphenyl)formamido]butanoicacid
• SR-01000359716
• SR-01000359716-1
• CS-0247258
• Ro-136680
• CCG-295533
• Z85888837
• AKOS000127760
• n-anisoyl-gamma-aminobutyric acid
• SCHEMBL2678159
• 4-[(4-methoxyphenyl)formamido]butanoic acid
• 72432-14-5
• EN300-36177
• DZTVZKSCFQIBMV-UHFFFAOYSA-N
• 4-{[(4-methoxyphenyl)carbonyl]amino}butanoic acid
• DTXSID60222721
• STK396197
• 4-(4-Methoxyphenyl)formamidobutanoic Acid

• Inchi： InChI=1S/C12H15NO4/c1-17-10-6-4-9(5-7-10)12(16)13-8-2-3-11(14)15/h4-7H,2-3,8H2,1H3,(H,13,16)(H,14,15)
• InChI Key： DZTVZKSCFQIBMV-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C(=O)NCCCC(=O)O

Computed Properties

• Exact Mass: 237.10015
• Monoisotopic Mass: 237.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.198
• Boiling Point: 489.4°C at 760 mmHg
• Flash Point: 249.8°C
• Refractive Index: 1.539
• PSA: 75.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives